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Compound of Interest

Compound Name: Trimegestone-13C,d3

Cat. No.: B12365426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive explanation of a representative

Certificate of Analysis (CoA) for Trimegestone-13C,d3. Trimegestone, a potent synthetic

progestin, is utilized in hormone replacement therapy and contraception. The isotopically

labeled Trimegestone-13C,d3 serves as an internal standard in pharmacokinetic and

metabolic studies, enabling precise quantification of the parent drug. This guide will dissect the

critical data points, experimental methodologies, and quality control parameters presented in a

typical CoA for this compound, empowering researchers to confidently interpret and utilize this

essential analytical standard.

Understanding the Certificate of Analysis: A
Summary of Key Data
A Certificate of Analysis is a formal document that confirms a product meets its predetermined

specifications. For a stable isotope-labeled compound like Trimegestone-13C,d3, the CoA

provides crucial information regarding its identity, purity, and isotopic enrichment. The following

tables summarize the quantitative data typically found in a CoA for Trimegestone-13C,d3.

Table 1: Identification and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12365426?utm_src=pdf-interest
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/product/b12365426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

Chemical Name
(17β)-17-(2-Hydroxy-1-oxopropyl)-17-methyl-

estra-4,9-dien-3-one-13C,d3

Molecular Formula C₂₁¹³CH₂₇D₃O₃

Molecular Weight 346.51 g/mol

CAS Number 74513-62-5 (Unlabeled)

Appearance White to Off-White Solid

Solubility Soluble in Methanol, Chloroform

Table 2: Purity and Impurity Profile
Test Method

Acceptance
Criteria

Result

Purity (HPLC) HPLC-UV ≥ 98.0% 99.5%

Chemical Purity

(NMR)
¹H NMR Conforms to Structure Conforms

Mass Purity (MS) LC-MS Conforms to Structure Conforms

Isotopic Purity Mass Spectrometry
≥ 99% atom % D; ≥

99% atom % ¹³C

99.6% atom % D;

99.2% atom % ¹³C

Residual Solvents GC-HS ≤ 0.5% < 0.1%

Water Content Karl Fischer ≤ 1.0% 0.2%

Decoding the Experimental Protocols
The analytical results presented in a CoA are backed by rigorous experimental protocols.

Understanding these methodologies is paramount for assessing the quality of the analytical

standard.
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High-Performance Liquid Chromatography (HPLC) for
Purity Determination
Purpose: To determine the chemical purity of Trimegestone-13C,d3 by separating it from any

non-isotopically labeled or other impurities.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Quantification: The purity is calculated based on the area percentage of the main peak

relative to the total peak area.

Mass Spectrometry (MS) for Identity and Isotopic Purity
Purpose: To confirm the molecular weight and structure of Trimegestone-13C,d3 and to

determine its isotopic enrichment.

Methodology:

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with a

high-resolution mass analyzer (e.g., TOF or Orbitrap).

Ionization: Electrospray Ionization (ESI) in positive mode.

Analysis: The mass spectrum will show a peak corresponding to the [M+H]⁺ ion of

Trimegestone-13C,d3. The high-resolution mass measurement provides confirmation of the

elemental composition. The isotopic distribution is analyzed to calculate the percentage of

deuterium and carbon-13 incorporation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Purpose: To confirm the chemical structure of Trimegestone-13C,d3.

Methodology:

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD).

Analysis: The ¹H NMR spectrum provides information on the number and environment of

proton atoms, while the ¹³C NMR spectrum provides information on the carbon skeleton. The

positions of the deuterium and ¹³C labels will result in characteristic changes in the spectra

compared to the unlabeled compound.

Visualizing Analytical Workflows and Signaling
Pathways
To further elucidate the context in which Trimegestone-13C,d3 is utilized, the following

diagrams illustrate a typical analytical workflow and the biological pathway of its parent

compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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